3,4-dichloro-N'-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene]-1-benzothiophene-2-carbohydrazide

• IUPAC Name: 3,4-dichloro-N-[(E)-(1-ethyl-3-methylpyrazol-4-yl)methylideneamino]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H14Cl2N4OS/c1-3-22-8-10(9(2)21-22)7-19-20-16(23)15-14(18)13-11(17)5-4-6-12(13)24-15/h4-8H,3H2,1-2H3,(H,20,23)/b19-7+
• InChI Key: BCDQTTFYNKCPCZ-FBCYGCLPSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)C=NNC(=O)C2=C(C3=C(S2)C=CC=C3Cl)Cl
• Isomeric SMILES: CCN1C=C(C(=N1)C)/C=N/NC(=O)C2=C(C3=C(S2)C=CC=C3Cl)Cl
• Molecular Formula: C16H14Cl2N4OS
• Molecular Weight: 381.3 g/mol

Description

Pyrazole derivatives are of significant interest due to their diverse biological activities and applications in pharmaceutical chemistry. Benzothiophene derivatives are similarly valued for their therapeutic potential. The synthesis and analysis of compounds combining these features, such as "3,4-dichloro-N'-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene]-1-benzothiophene-2-carbohydrazide", focus on exploring these properties for potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step reactions, including the formation of pyrazole cores, carbohydrazide linkages, and benzothiophene moieties. For example, Karrouchi et al. (2020) describe the synthesis of a related pyrazole derivative, emphasizing the role of specific reagents and conditions in achieving desired structural features (Karrouchi et al., 2020).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some pyrazole derivatives have been shown to have biological activity, such as antibacterial, antifungal, and anticancer activities.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. This includes wearing appropriate personal protective equipment and following safe laboratory practices.

Future Directions

The potential applications of this compound would likely depend on its physical and chemical properties, as well as its biological activity. Given the known activities of some pyrazole and benzothiophene derivatives, it could be of interest in fields such as medicinal chemistry.